molecular formula C22H16N4 B5029768 3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile

3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile

Cat. No. B5029768
M. Wt: 336.4 g/mol
InChI Key: SPJUGQNCOLDQOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including PI3K, Akt, and mTOR, which are involved in the regulation of cell growth and survival. It has also been shown to inhibit the activation of the MAPK/ERK pathway, which plays a role in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile are diverse and depend on the specific biological pathway targeted. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function. It has also been reported to have neuroprotective effects and to regulate glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile in lab experiments is its high potency and specificity. It can be used at low concentrations to achieve significant effects on biological pathways. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are numerous future directions for the study of 3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile. One area of research is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another area of research is the identification of new biological pathways targeted by this compound and the development of more specific inhibitors. Additionally, the use of this compound in combination with other therapeutic agents is an area of interest for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile involves the reaction of 3-(3-pyridinyl)-1H-pyrazole with 3-bromobenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with sodium cyanide to form the final product. The yield of the reaction is reported to be around 50-60%.

Scientific Research Applications

3-({3-[3-(3-pyridinyl)phenyl]-1H-pyrazol-1-yl}methyl)benzonitrile has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated as a potential therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In biochemistry, it has been used to study the interaction between proteins and ligands. In pharmacology, it has been studied for its effects on various biological pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.

properties

IUPAC Name

3-[[3-(3-pyridin-3-ylphenyl)pyrazol-1-yl]methyl]benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16N4/c23-14-17-4-1-5-18(12-17)16-26-11-9-22(25-26)20-7-2-6-19(13-20)21-8-3-10-24-15-21/h1-13,15H,16H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SPJUGQNCOLDQOD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C#N)CN2C=CC(=N2)C3=CC=CC(=C3)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.